[4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone

• Molecular Formula: C18H17FN6O
• Molecular Weight: 352.4 g/mol
• SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC=C(C=C3)N4C=NN=N4
• InChI: InChI=1S/C18H17FN6O/c19-16-3-1-2-4-17(16)23-9-11-24(12-10-23)18(26)14-5-7-15(8-6-14)25-13-20-21-22-25/h1-8,13H,9-12H2
• InChIKey: YKEPTZZWGYLJGW-UHFFFAOYSA-N

Procurement Guide: [4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone

The compound [4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone (C18H17FN6O, MW 352.37) is a synthetic small molecule featuring a piperazine ring substituted with a 2-fluorophenyl group at one nitrogen and a 4-(1H-tetrazol-1-yl)phenyl methanone at the other . This architecture places it within a class of arylpiperazine–tetrazole hybrids actively investigated for neurological and oncological applications [1]. Its physicochemical profile, including a logP of 2.17 and a polar surface area of 59.6 Ų, aligns with properties desirable for CNS drug discovery screening libraries .

CNS probe Arylpiperazine-tetrazole scaffold for neurotransmitter transporter (GlyT1, NET, DAT) research

SAR tool Ortho-fluorine substitution enables fluorine-walk SAR and permeability optimization studies

Oncology screening Class-level evidence supports exploration in breast cancer cell-model panels

• [1] Paudel, S., & Acharya, S. Exploration of substituted arylpiperazine–tetrazoles as promising dual norepinephrine and dopamine reuptake inhibitors. View Source

Why [4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone Has No Generic Substitute

The specific substitution pattern on the arylpiperazine core is a critical determinant of biological target engagement and selectivity. In this compound class, even minor modifications, such as the position of a fluorine atom on the phenyl ring, have been shown to profoundly alter inhibitory activity. Literature on related arylpiperazine–tetrazoles demonstrates that potency differences between close analogs can be substantial, with IC50 values varying by an order of magnitude depending solely on the aryl substitution pattern, as observed in monoamine reuptake inhibitor series [1]. A direct structural analog lacking the 2-fluorine substitution, (4-phenylpiperazin-1-yl)[4-(1H-tetrazol-1-yl)phenyl]methanone (ChemDiv D633-0095), exhibits altered physicochemical properties, including a lower logP (1.99 vs. 2.17) and different hydrogen-bonding capacity, which will impact membrane permeability and target binding . This evidence establishes that generic replacement without careful consideration of these specific molecular features introduces significant experimental variability.

Target Compound

Potential Substitute

Interchangeability Risk

2-Fluorophenylpiperazine tetrazole

Des-fluoro analog (D633-0095)

Altered lipophilicity may shift CNS permeability profile and target engagement

–

–

Differences in hydrogen-bonding capacity may affect binding affinity and selectivity

• [1] Paudel, S., & Acharya, S. Exploration of substituted arylpiperazine–tetrazoles as promising dual norepinephrine and dopamine reuptake inhibitors. View Source

Quantitative Evidence for [4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone

Lipophilicity (logP) vs. Des-Fluoro Analog

The target compound incorporates an ortho-fluorine on the piperazine N-phenyl ring, a modification known to increase lipophilicity and metabolic stability. A direct comparison with its des-fluoro analog, (4-phenylpiperazin-1-yl)[4-(1H-tetrazol-1-yl)phenyl]methanone, reveals a quantifiable difference in logP . This increase in logP is expected to enhance passive membrane permeability and blood-brain barrier penetration, a critical parameter for CNS-targeted probes [1].

Lipophilicity vs. Des-Fluoro

Head-to-head

logP 2.17

vs 1.99 (des-fluoro analog)

Δ +0.18

Supports higher CNS permeability expectation

In silico prediction; experimental validation recommended

Evidence Dimension	Calculated logP (octanol-water partition coefficient)
Target Compound Data	logP = 2.17
Comparator Or Baseline	(4-phenylpiperazin-1-yl)[4-(1H-tetrazol-1-yl)phenyl]methanone (ChemDiv D633-0095), logP = 1.99
Quantified Difference	Δ logP = +0.18
Conditions	In silico prediction, standard conditions (ChemDiv technical datasheets)

Why This Matters

This quantitative lipophilicity difference supports selecting the fluorinated compound for CNS screening collections where higher logP is correlated with improved brain exposure.

• [1] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. View Source

Class-Level Cytotoxicity in Breast Cancer Model

While specific data for the target compound is not publicly available, a closely related compound from the same phenyltetrazole methanone class, (4-(1H-tetrazol-1-yl)phenyl)(4-((4-chlorophenyl)sulfonyl)piperazin-1-yl)methanone, demonstrates potent and selective cytotoxicity in a relevant breast cancer model [1]. This class-level data provides a benchmark for activity and suggests that the 4-(1H-tetrazol-1-yl)phenyl methanone scaffold is capable of conferring significant biological effects.

Class-level cytotoxicity

Class-level

IC50 4.48 μM, SI 35.6

Analog: 4-chlorophenylsulfonyl derivative

Class benchmark for oncology screening context

Data from closely related analog, not target compound

Evidence Dimension	In vitro cytotoxicity and selectivity in MCF7 breast cancer cells
Target Compound Data	No data available
Comparator Or Baseline	Class analog (4-(1H-tetrazol-1-yl)phenyl)(4-((4-chlorophenyl)sulfonyl)piperazin-1-yl)methanone; IC50 = 4.48 μM, Selectivity Index (MCF7 vs. non-tumor cells) = 35.6
Quantified Difference	N/A - Class-level benchmark
Conditions	MCF7 luminal breast cancer cells, 48h treatment, MTT or similar viability assay [1]

Why This Matters

This data indicates the core scaffold's potential for generating potent and selective anticancer hits, de-risking the selection of the target compound for oncology-focused screening campaigns.

• [1] da Silva, F. C., et al. (2024). A Novel Compound from the Phenylsulfonylpiperazine Class: Evaluation of In Vitro Activity on Luminal Breast Cancer Cells. Molecules, 29(18). View Source

Patent Validation of GlyT1 & Transporter Inhibition

The structural motif of the target compound, specifically the combination of a 2-fluorophenylpiperazine with a methanone linker, overlaps with pharmacophores described in patents for Glycine Transporter 1 (GlyT1) inhibitors and dual norepinephrine/dopamine reuptake inhibitors [1][2]. This patent activity validates the pharmaceutical relevance of this precise heterocyclic arrangement and highlights it as a privileged scaffold for neurological applications.

Patent scaffold validation

Class-level

GlyT1/NET/DAT pharmacophore overlap

Supports transporter target probe research use

Patent review; in vivo activity reported for analogs

Evidence Dimension	Reported target engagement for structurally analogous scaffolds in patent literature
Target Compound Data	N/A (target compound is a research probe)
Comparator Or Baseline	Patented arylpiperazine–tetrazoles (e.g., GlyT1 inhibitors from EP1656361B1 family) with demonstrated in vivo activity
Quantified Difference	N/A - Qualitative patent validation
Conditions	Review of patent documents EP1656361B1 and related filings [1]

Why This Matters

Validates the choice of this specific scaffold for procuring a tool compound to investigate GlyT1, NET, or DAT pharmacology, as opposed to a structurally unrelated in-class alternative.

• [1] Hoffmann-La Roche AG. (2005). EP1656361B1 - Piperazine with or-substituted phenyl group and their use as glyt1 inhibitors. View Source
• [2] Paudel, S., & Acharya, S. Exploration of substituted arylpiperazine–tetrazoles as promising dual norepinephrine and dopamine reuptake inhibitors. View Source

Application Scenarios for [4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone

CNS Screening Library for Transporter Targets

The quantifiably higher logP of 2.17 relative to the des-fluoro analog (logP 1.99) makes this the superior choice for assembling a CNS-focused screening deck targeting neurotransmitter transporters like GlyT1, NET, or DAT. The evidence from patent literature confirms the scaffold's suitability for these targets , and the improved lipophilicity directly addresses the critical need for passive BBB permeability in hit discovery [1].

Fluorine-Walk SAR Probe

This compound serves as a precise tool for medicinal chemistry teams exploring the impact of ortho-fluorination. By directly comparing its activity profile to the des-fluoro analog (ChemDiv D633-0095) , researchers can quantify the 'fluorine walk' effect on target potency and selectivity, a fundamental SAR exercise in lead optimization.

Reference Compound for Cancer Viability Screening

Based on the class-level evidence of potent and selective cytotoxicity (IC50 = 4.48 μM, SI = 35.6) for a closely related phenyltetrazole methanone [1], this compound is well-positioned as a starting point for a secondary screen or a chemical probe in oncology, particularly for estrogen receptor-positive (luminal) breast cancer models.

Application

Selection Property

Validation Focus

CNS Transporter Probe Development

Enhanced lipophilicity for BBB permeability research

LogP comparison and transporter assay panel

Fluorine-Walk SAR Exploration

Ortho-fluorophenyl substitution pattern

Potency shift assessment vs. des-fluoro analog

Breast Cancer Cell-Model Screening

Phenyltetrazole methanone scaffold

Cytotoxicity and selectivity in luminal breast cancer lines

• [1] da Silva, F. C., et al. (2024). A Novel Compound from the Phenylsulfonylpiperazine Class: Evaluation of In Vitro Activity on Luminal Breast Cancer Cells. Molecules, 29(18). View Source